Methyl 3-amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C17H13F3N2O3S/c1-24-9-5-3-4-8(6-9)11-7-10(17(18,19)20)12-13(21)14(16(23)25-2)26-15(12)22-11/h3-7H,21H2,1-2H3
• InChI Key: HPGBVDJEACITGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)OC)N
• Molecular Formula: C17H13F3N2O3S
• Molecular Weight: 382.4 g/mol

Description

Methyl 3-amino-6-(3-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C17H13F3N2O3S and its molecular weight is 382.36. The purity is usually 95%.
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Scientific Research Applications

Tumor Cell Growth Inhibition

Methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, derivatives of the core compound, have shown growth inhibitory activity against various human tumor cell lines, including MCF-7 (breast cancer), NCI-H460 (lung cancer), and A375-C5 (melanoma). The derivatives featuring para-methoxyphenyl groups, in particular, were highlighted for their promising antitumor properties, showing significant alterations in cell cycle distribution and induction of apoptosis in NCI-H460 lung cancer cells (Queiroz et al., 2011).

Synthesis Methods and Applications

A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids was described, exemplifying the versatility of such compounds in chemical synthesis. This method underpins the development of various derivatives, including the one , indicating its relevance in advancing synthetic chemistry and potentially leading to novel therapeutic agents (Santilli et al., 1971).

Antitumor and Fluorescence Studies

In addition to antitumor activities, the fluorescent properties of derivatives, such as di(hetero)arylether derivatives in the thieno[3,2-b]pyridine series, were explored for their potential in tumor cell line growth inhibition and as fluorescent markers. This study highlights the multifaceted applications of these compounds in medicinal chemistry and bioimaging, showing that certain methoxylated derivatives exhibit low growth inhibition concentrations (GI50) across several tumor cell lines, coupled with their utilization in fluorescence-based studies (Queiroz et al., 2012).